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Tagitinin A Tagitinin A
Brand Name: Vulcanchem
CAS No.: 59979-61-2
VCID: VC0203245
InChI: InChI=1S/C19H28O7/c1-9(2)16(21)25-13-7-18(5)14(20)8-19(23,26-18)10(3)6-12-15(13)11(4)17(22)24-12/h9-10,12-15,20,23H,4,6-8H2,1-3,5H3/t10-,12+,13+,14-,15-,18+,19+/m0/s1
SMILES: CC1CC2C(C(CC3(C(CC1(O3)O)O)C)OC(=O)C(C)C)C(=C)C(=O)O2
Molecular Formula: C19H28O7
Molecular Weight: 368.4 g/mol

Tagitinin A

CAS No.: 59979-61-2

Reference Standards

VCID: VC0203245

Molecular Formula: C19H28O7

Molecular Weight: 368.4 g/mol

Tagitinin A - 59979-61-2

CAS No. 59979-61-2
Product Name Tagitinin A
Molecular Formula C19H28O7
Molecular Weight 368.4 g/mol
IUPAC Name [(1R,2S,4R,8S,9R,11R,12S)-1,12-dihydroxy-2,11-dimethyl-7-methylidene-6-oxo-5,14-dioxatricyclo[9.2.1.04,8]tetradecan-9-yl] 2-methylpropanoate
Standard InChI InChI=1S/C19H28O7/c1-9(2)16(21)25-13-7-18(5)14(20)8-19(23,26-18)10(3)6-12-15(13)11(4)17(22)24-12/h9-10,12-15,20,23H,4,6-8H2,1-3,5H3/t10-,12+,13+,14-,15-,18+,19+/m0/s1
Standard InChIKey HREHFPZHVCNOMQ-XNNFIIJVSA-N
Isomeric SMILES C[C@H]1C[C@@H]2[C@@H]([C@@H](C[C@@]3([C@H](C[C@]1(O3)O)O)C)OC(=O)C(C)C)C(=C)C(=O)O2
SMILES CC1CC2C(C(CC3(C(CC1(O3)O)O)C)OC(=O)C(C)C)C(=C)C(=O)O2
Canonical SMILES CC1CC2C(C(CC3(C(CC1(O3)O)O)C)OC(=O)C(C)C)C(=C)C(=O)O2
Appearance Cryst.
Synonyms tagitinin
tagitinin A
tagitinin B
tagitinin C
tagitinin D
tagitinin F
tagitinins
PubChem Compound 181254
Last Modified Dec 23 2021
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